2,3-dimethoxy-5,6,17,17a-tetrahydro-8H-[1,3]benzimidazo[2'',1'':2',3']pyrimido[4',5':4,5]pyrido[2,1-a]isoquinolin-8-one

• IUPAC Name: 6,7-dimethoxy-12,16,18,25-tetrazahexacyclo[12.11.0.03,12.04,9.017,25.019,24]pentacosa-1(14),4,6,8,15,17,19,21,23-nonaen-13-one
• InChI: InChI=1S/C23H20N4O3/c1-29-20-9-13-7-8-26-18(14(13)10-21(20)30-2)11-19-15(22(26)28)12-24-23-25-16-5-3-4-6-17(16)27(19)23/h3-6,9-10,12,18H,7-8,11H2,1-2H3
• InChI Key: DGOPHSLXOUGYGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C3CC4=C(C=NC5=NC6=CC=CC=C6N45)C(=O)N3CCC2=C1)OC
• Molecular Formula: C23H20N4O3
• Molecular Weight: 400.4 g/mol

Description

2,3-dimethoxy-5,6,17,17a-tetrahydro-8H-[1,3]benzimidazo[2'',1'':2',3']pyrimido[4',5':4,5]pyrido[2,1-a]isoquinolin-8-one is a useful research compound. Its molecular formula is C23H20N4O3 and its molecular weight is 400.438. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Anti-inflammatory Applications

  Some benzimidazole and pyrimidine derivatives exhibit significant anti-inflammatory activity. A study detailed the synthesis and in-vivo anti-inflammatory screening of benzimidazole derivatives, showing potential as anti-inflammatory agents (Prajapat & Talesara, 2016).

• Antioxidant Properties

  Novel pyrimido[4,5-c]isoquinolines were synthesized and evaluated for their in-vitro antioxidant activity. Compounds demonstrated potent antioxidant activities, comparing favorably with the standard drug Trolox (Narsimha, Battula, & Nagavelli, 2018).

• Antimalarial Activity

  Pyrido[1,2-a]benzimidazoles have shown potent antimalarial effects, highlighting their significant cellular uptake and ability to suppress heme detoxification, making them attractive candidates for antimalarial drug development (Sousa et al., 2022).

• Synthetic Methodologies

  Efficient synthesis of benzimidazo[2,1-a]isoquinoline through environmentally benign routes has been developed, providing a foundation for further research and development of similar compounds (Mishra et al., 2019).

• Cytotoxicity Against Cancer Cells

  Some derivatives of benzimidazo[2,1-a]isoquinoline exhibited cytotoxicities against human cancer cell lines, showing promise for cancer therapy (Deady & Rodemann, 2001).